Cas no 91990-88-4 (4-(N-Succinimidylcarboxy)benzophenone)

4-(N-Succinimidylcarboxy)benzophenone is a photoreactive crosslinking reagent widely used in biochemical and bioconjugation applications. It features a succinimidyl ester group, enabling efficient amine-reactive coupling with proteins, peptides, or other biomolecules under mild conditions. The benzophenone moiety allows for UV-induced covalent crosslinking (365 nm), facilitating stable interactions with target molecules via C-H insertion. This compound is particularly valuable for studying protein-protein interactions, ligand-receptor binding, and surface immobilization due to its high specificity and minimal interference with native biomolecular structures. Its water-insoluble nature ensures controlled reactivity in organic or mixed-phase systems. The dual functionality (photoactivation and amine reactivity) makes it a versatile tool for irreversible conjugation in structural biology and material science research.
4-(N-Succinimidylcarboxy)benzophenone structure
91990-88-4 structure
Product Name:4-(N-Succinimidylcarboxy)benzophenone
CAS No:91990-88-4
MF:C18H13NO5
MW:323.299525022507
MDL:MFCD00058572
CID:800283
PubChem ID:135726902
Update Time:2025-07-02

4-(N-Succinimidylcarboxy)benzophenone Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-benzoyl-, 2,5-dioxo-1-pyrrolidinyl ester
    • 4-(N-Succinimidylcarboxy)benzophenone
    • N-Succinimidyl 4-Benzoylbenzoate
    • 4-(N-Succinimidylcarboxy)benzophenone [4-Benzoylbenzoic acid, succinimidyl ester]
    • (2,5-dioxopyrrolidin-1-yl) 4-benzoylbenzoate
    • 4-benzoylbenzoate NHS ester
    • 4-Benzoylbenzoic Acid N-Succinimidyl Ester
    • 4-Benzoylbenzoic acid succinimidyl ester
    • N-hydroxysuccinimidyl-4-benzoylbenzoate
    • p-benzoylbenzoic acid N-hydroxysuccinimide ester
    • 2,5-dioxopyrrolidin-1-yl 4-benzoylbenzoate
    • 1-[(4-Benzoylbenzoyl)oxy]pyrrolidine-2,5-dione
    • N-Succinimidyl4-Benzoylbenzoate
    • MVQNJLJLEGZFGP-UHFFFAOYSA-N
    • 5569AH
    • 4-benzoylbenzoicacid-succinimidyl ester
    • 4-Benzoylbenzoic acid,succinimidyl ester
    • 4-Benzoylbenzoic acid, succinimidyl ester
    • 4-
    • AS
    • 2,5-Pyrrolidinedione, 1-[(4-benzoylbenzoyl)oxy]- (9CI)
    • 4-Benzoylbenzoic acid N-hydroxysuccinimide
    • 91990-88-4
    • 4-Benzoylbenzoic acid N-succinimidyl ester, 97%
    • CS-0181326
    • 4-benzoylbenzoic acid N-hydroxy-*succinimide ester
    • 1-[(4-benzoylbenzoyl)oxy] pyrrolidine-2,5-dione
    • MFCD00058572
    • AS-10345
    • AKOS025312397
    • SCHEMBL76714
    • T73071
    • 2,5-dioxopyrrolidin-1-yl4-benzoylbenzoate
    • LCZC2378
    • DTXSID70376325
    • S0863
    • DB-081113
    • MDL: MFCD00058572
    • Inchi: 1S/C18H13NO5/c20-15-10-11-16(21)19(15)24-18(23)14-8-6-13(7-9-14)17(22)12-4-2-1-3-5-12/h1-9H,10-11H2
    • InChI Key: MVQNJLJLEGZFGP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(C(C2C=CC=CC=2)=O)=CC=1)ON1C(=O)CCC1=O

Computed Properties

  • Exact Mass: 323.07900
  • Monoisotopic Mass: 323.07937252 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 514
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 80.8
  • Molecular Weight: 323.3

Experimental Properties

  • Melting Point: 207.0 to 211.0 deg-C
  • PSA: 80.75000
  • LogP: 2.07630

4-(N-Succinimidylcarboxy)benzophenone Security Information

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4-(N-Succinimidylcarboxy)benzophenone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethyl sulfoxide ;  15 h, rt
Reference
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Li, Jiehua; Tan, Dongsheng; Zhang, Xiaoqing; Tan, Hong; Ding, Mingming; et al, Colloids and Surfaces, 2010, 78(2), 343-350

Production Method 2

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride
Reference
Site-specific, covalent bioconjugation of proteins
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
Reference
A novel strategy to graft RGD peptide on biomaterials surfaces for endothelization of small-diameter vascular grafts and tissue engineering blood vessel
Li, Jiehua; Ding, Mingming; Fu, Qiang; Tan, Hong; Xie, Xingyi; et al, Journal of Materials Science: Materials in Medicine, 2008, 19(7), 2595-2603

Production Method 4

Reaction Conditions
Reference
Preparation of lactonolactone amide derivatives and their polymers with UV absorbability
, Japan, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dichloromethane ;  overnight, rt
Reference
Synthesis and application of a photoaffinity analog of dehydroepiandrosterone (DHEA)
Olivo, Horacio F.; Perez-Hernandez, Nury; Liu, Dongmin; Iruthayanathan, Mary; O'Leary, Brianne; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 1153-1155

Production Method 6

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Tetrahydrofuran ;  4 h, 0 °C
Reference
New photoactivatable analogs of glutathione disulfide
Bernardi, Dan; Dicko, Amadou; Kirsch, Gilbert, Synthesis, 2006, (3), 509-513

Production Method 7

Reaction Conditions
1.1 Reagents: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ,  Tetrahydrofuran ;  1.5 h, rt
Reference
Flexible and General Synthesis of Functionalized Phosphoisoprenoids for the Study of Prenylation in vivo and in vitro
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Production Method 8

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: 1,4-Dioxane ;  0 °C; 21 h, rt
1.2 Reagents: Acetic acid Solvents: 1,4-Dioxane ;  30 min, rt
Reference
Active/Inactive Dual-Probe System for Selective Photoaffinity Labeling of Small Molecule-Binding Proteins
Sakurai, Kaori; Tawa, Masaki; Okada, Ayumi; Yamada, Rika; Sato, Noriyuki; et al, Chemistry - An Asian Journal, 2012, 7(7), 1567-1571

Production Method 9

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Methanol ,  Dichloromethane ;  24 h, rt
Reference
Photoreactive polymers, method for producing wet-strength paper products, and wet-strength paper product
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Production Method 10

Reaction Conditions
1.1 Reagents: Dicyclohexylcarbodiimide Solvents: Dimethylformamide ;  overnight, 50 °C
Reference
Preparation of polycyclic epoxides and compositions thereof with anti-cancer activities
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Production Method 11

Reaction Conditions
1.1 Reagents: 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Dimethylformamide ;  3 h, rt
Reference
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Production Method 12

Reaction Conditions
1.1 Solvents: Methanol ,  Dichloromethane ;  24 h, 25 °C
Reference
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Production Method 13

Reaction Conditions
Reference
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4-(N-Succinimidylcarboxy)benzophenone Raw materials

4-(N-Succinimidylcarboxy)benzophenone Preparation Products

Additional information on 4-(N-Succinimidylcarboxy)benzophenone

Introduction to 4-(N-Succinimidylcarboxy)benzophenone (CAS No. 91990-88-4)

4-(N-Succinimidylcarboxy)benzophenone, identified by the Chemical Abstracts Service Number (CAS No.) 91990-88-4, is a versatile chemical compound that has garnered significant attention in the field of pharmaceutical and biotechnological research. This compound, characterized by its benzophenone core and succinimidylcarboxy functional group, exhibits unique reactivity that makes it invaluable in synthetic chemistry, particularly in the modification of biomolecules.

The structural features of 4-(N-Succinimidylcarboxy)benzophenone make it an excellent candidate for the development of conjugates and probes in molecular biology and drug discovery. The presence of the succinimidyl group (-NHCOO-) allows for facile coupling with primary amines via amide bond formation, a reaction that is widely exploited in bioconjugation techniques. This property has been leveraged in various applications, including the synthesis of immunoconjugates, fluorescent probes, and affinity matrices.

In recent years, the applications of 4-(N-Succinimidylcarboxy)benzophenone have expanded into novel therapeutic modalities. For instance, researchers have utilized this compound to develop novel drug delivery systems that leverage its ability to form stable amide linkages with therapeutic agents. These conjugates exhibit improved pharmacokinetic profiles and enhanced targeting capabilities, which are critical for optimizing treatment efficacy. The benzophenone moiety also imparts photochemical properties to the molecule, enabling applications in photodynamic therapy and photoaffinity labeling.

One of the most compelling aspects of 4-(N-Succinimidylcarboxy)benzophenone is its role in advancing proteomics and peptidomimetics. The ability to site-specifically modify proteins and peptides has opened new avenues for understanding protein function and developing targeted therapeutics. Recent studies have demonstrated the use of this compound in generating proteolytically stable peptidomimetics that mimic the bioactivity of natural peptides while possessing improved metabolic stability. Such advancements are particularly relevant in the development of next-generation biologics.

The compound's utility extends to diagnostic applications as well. For example, 4-(N-Succinimidylcarboxy)benzophenone has been employed in the development of high-affinity ligands for receptor-based assays. These ligands can be used to detect target molecules with high sensitivity, making them valuable tools in clinical diagnostics and environmental monitoring. Additionally, the fluorescence properties associated with benzophenone derivatives have been harnessed to develop fluorescent reporters for biochemical assays, providing real-time insights into cellular processes.

From a synthetic chemistry perspective, 4-(N-Succinimidylcarboxy)benzophenone serves as a key intermediate in the preparation of more complex molecules. Its reactivity with various functional groups allows for the construction of intricate scaffolds that are difficult to access through other synthetic routes. This has enabled chemists to explore novel chemical space, leading to the discovery of biologically active compounds with unique mechanisms of action.

The growing interest in 4-(N-Succinimidylcarboxy)benzophenone is also driven by its potential in nanotechnology and materials science. Researchers have explored its incorporation into polymeric materials to enhance their functional properties. For instance, polymers functionalized with this compound have shown promise as drug-eluting stents and tissue engineering scaffolds. The ability to precisely control drug release profiles is crucial for achieving therapeutic efficacy while minimizing side effects.

In conclusion, 4-(N-Succinimidylcarboxy)benzophenone (CAS No. 91990-88-4) is a multifaceted compound with broad applications across pharmaceuticals, biotechnology, diagnostics, and materials science. Its unique structural features and reactivity make it an indispensable tool for researchers seeking to develop innovative solutions in these fields. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in modern chemistry.

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